Cas no 149418-41-7 (3,4-Dibromofuran-2(5h)-one)

3,4-Dibromofuran-2(5H)-one is a brominated furanone derivative with applications in organic synthesis and pharmaceutical intermediates. Its reactive bromine substituents make it a versatile building block for constructing complex heterocyclic frameworks. The compound exhibits high electrophilicity, enabling efficient participation in nucleophilic substitution and cross-coupling reactions. Its rigid furanone core provides structural stability while allowing for further functionalization. The product is particularly valuable in medicinal chemistry for developing bioactive molecules due to its ability to introduce bromine atoms at specific positions. Proper handling is required due to its potential reactivity, and it should be stored under inert conditions to maintain stability.
3,4-Dibromofuran-2(5h)-one structure
3,4-Dibromofuran-2(5h)-one structure
Product Name:3,4-Dibromofuran-2(5h)-one
CAS No:149418-41-7
MF:C4H2Br2O2
MW:241.865479946136
MDL:MFCD02752391
CID:144552
PubChem ID:329763630
Update Time:2025-10-17

3,4-Dibromofuran-2(5h)-one Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,3,4-dibromo-
    • 3,4-Dibromofuran-2(5H)-one
    • 2,3-Dibrom-4-hydroxy-cis-crotonsaeure-lacton
    • 2,3-dibromo-4-hydroxy-cis-crotonic acid-lactone
    • 3,4-Dibrom-5H-furan-2-on
    • 3,4-Dibromo-2(5H)-furanone
    • 3,4-dibromo-5H-furan-2-one
    • AC1L4CP0
    • ACMC-20anfr
    • CCRIS 6705
    • CTK4C6201
    • SureCN1558716
    • 3,4-Dibromo-2(5H)-furanone 97%
    • AKOS015834431
    • UBAYSWXSWXORAN-UHFFFAOYSA-N
    • 4KDF7Q3W7J
    • SCHEMBL1558716
    • 3,4-Dibromo-2(5H)-furanone, 97%
    • AS-54907
    • W10946
    • FT-0685414
    • DTXSID30164265
    • A884277
    • SY318878
    • 3,4-dibromo-2H-furan-5-one
    • 3,4-Dibromo-2,5-dihydrofuran-2-one
    • ZFA41841
    • CS-0092876
    • SB61798
    • 2,3-dibromo-2-buten-4-olide
    • W-205689
    • 2(5H)-Furanone, 3,4-dibromo-
    • EN300-75643
    • 3,4-dibromo-2(5H) furanone
    • 149418-41-7
    • MFCD02752391
    • DB-028396
    • 3,4-Dibromofuran-2(5h)-one
    • MDL： MFCD02752391
    • Inchi： 1S/C4H2Br2O2/c5-2-1-8-4(7)3(2)6/h1H2
    • InChI Key： UBAYSWXSWXORAN-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=O)OC1)Br

Computed Properties

  • Exact Mass: 239.84206
  • Monoisotopic Mass: 239.842
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 2.566
  • Melting Point: 90-94 °C
  • Boiling Point: 315°C at 760 mmHg
  • Flash Point: 144.3°C
  • Refractive Index: 1.673
  • PSA: 26.3
  • LogP: 1.54460

3,4-Dibromofuran-2(5h)-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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3,4-Dibromofuran-2(5h)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:149418-41-7)3,4-Dibromofuran-2(5h)-one
Order Number:A884277
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:11
Price ($):410.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:149418-41-7)3,4-Dibromofuran-2(5h)-one
A884277
Purity:99%
Quantity:100g
Price ($):410.0
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